Cas no 1353947-29-1 ({3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid)

• Product Name: {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid
• CAS No: 1353947-29-1
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 2160813
• Update Time: 2025-06-12

{3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid
• 2-(3-((((Benzyloxy)carbonyl)(isopropyl)amino)methyl)pyrrolidin-1-yl)acetic acid
• AM92326
• {3-[(Benzyloxycarbonylisopropylamino)methyl]pyrrolidin-1-yl}acetic acid

• Inchi： 1S/C18H26N2O4/c1-14(2)20(11-16-8-9-19(10-16)12-17(21)22)18(23)24-13-15-6-4-3-5-7-15/h3-7,14,16H,8-13H2,1-2H3,(H,21,22)
• InChI Key： GOFACNQMRPPIHH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C(C)C)CC1CN(CC(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 421
• Topological Polar Surface Area: 70.1

Additional information on {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid

Introduction to {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic Acid (CAS No. 1353947-29-1)

{3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid, identified by its CAS number 1353947-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in medicinal chemistry, particularly in the synthesis of novel therapeutic agents. The unique structural features of this compound, including its pyrrolidinyl and acetic acid moieties, make it a promising candidate for further exploration in drug discovery.

Thebenzyloxycarbonyl-isopropyl-amino group in the molecular structure of {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid plays a crucial role in its reactivity and functionality. This moiety is often utilized in peptide synthesis as an amino protecting group, which helps in the controlled modification of peptide chains during chemical reactions. The presence of this group suggests that the compound may be involved in the synthesis of peptidomimetics or other bioactive molecules that require such protective functionalities.

Recent advancements in the field of drug design have highlighted the importance ofpyrrolidinyl scaffolds due to their favorable pharmacokinetic properties and ability to interact with biological targets. The pyrrolidin-1-yl ring in {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid provides a stable framework that can be modified to enhance binding affinity and selectivity towards specific therapeutic targets. This has led to increased interest in exploring derivatives of this compound for potential applications in treating various diseases.

The acetic acid moiety at the terminal position of the molecule introduces a carboxylic acid functional group, which can participate in hydrogen bonding interactions and influence the solubility and bioavailability of the compound. These properties are critical for evaluating its suitability as an active pharmaceutical ingredient (API) or intermediate in drug formulations. The combination of these structural elements makes {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid a versatile molecule with potential applications across multiple therapeutic areas.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs), which are crucial for many biological processes and often associated with diseases such as cancer and inflammation. Thebenzyloxycarbonyl-isopropyl-amino group and the pyrrolidinyl scaffold provide a basis for designing molecules that can disrupt these interactions effectively. Studies have shown that compounds with similar structural features can modulate PPIs by binding to specific residues on the target proteins, thereby altering their function.

The acetic acid moiety also contributes to the overall pharmacological profile of {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid by influencing its metabolic stability and excretion pathways. These factors are essential for determining the compound's half-life, bioavailability, and potential side effects. Recent computational studies have predicted that modifications to this acetic acid group could enhance the compound's metabolic stability, making it a more attractive candidate for further development.

Furthermore, thepyrrolidinyl ring has been identified as a key pharmacophore in several FDA-approved drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This has prompted researchers to explore new derivatives of pyrrolidine-based compounds for their potential therapeutic benefits. The structure of {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid aligns well with these pharmacophoric requirements, suggesting its potential as a lead compound for drug discovery programs.

In conclusion, {3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid (CAS No. 1353947-29-1) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features, including thebenzyloxycarbonyl-isopropyl-amino group and the pyrrolidinyl scaffold, make it a valuable starting point for designing novel therapeutic agents targeting various diseases. The acetic acid moiety further enhances its utility by providing opportunities for structural modifications aimed at improving pharmacokinetic properties and biological activity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.